Cas no 1779612-75-7 (3-methoxypiperidine-3-carboxylic acid)

• Product Name: 3-methoxypiperidine-3-carboxylic acid
• CAS No: 1779612-75-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28516320
• CID: 5238508
• Update Time: 2026-03-08

3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-piperidinecarboxylic acid
• 3-methoxypiperidine-3-carboxylic acid

• MDL： MFCD28516320
• Inchi： 1S/C7H13NO3/c1-11-7(6(9)10)3-2-4-8-5-7/h8H,2-5H2,1H3,(H,9,10)
• InChI Key： FSFVPMNWRXWURG-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)OC)(=O)O

Additional information on 3-methoxypiperidine-3-carboxylic acid

Recent Advances in the Application of 3-Methoxypiperidine-3-Carboxylic Acid (CAS: 1779612-75-7) in Chemical Biology and Pharmaceutical Research

The compound 3-methoxypiperidine-3-carboxylic acid (CAS: 1779612-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a piperidine ring substituted with a methoxy group and a carboxylic acid at the 3-position, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of modulators for central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the key advancements in this area involves the use of 3-methoxypiperidine-3-carboxylic acid as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have successfully incorporated this scaffold into the design of potent and selective inhibitors of phosphodiesterase (PDE) enzymes, which play a critical role in regulating intracellular signaling pathways. These inhibitors have shown promise in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating cyclic nucleotide levels and reducing neuroinflammation.

In addition to its role in CNS drug development, 3-methoxypiperidine-3-carboxylic acid has been employed in the synthesis of peptide mimetics and prodrugs. Recent work has demonstrated its efficacy in improving the pharmacokinetic properties of therapeutic peptides, enhancing their stability and bioavailability. This approach has been particularly valuable in the development of treatments for metabolic disorders, where peptide-based therapies often face challenges related to rapid degradation and poor membrane permeability.

Another notable application of this compound is in the field of medicinal chemistry, where it has been utilized to create novel analogs with improved binding affinities and reduced off-target effects. Structure-activity relationship (SAR) studies have revealed that modifications to the methoxy and carboxylic acid groups can significantly influence the compound's interaction with biological targets. These insights have paved the way for the rational design of next-generation therapeutics with enhanced efficacy and safety profiles.

Recent publications have also highlighted the potential of 3-methoxypiperidine-3-carboxylic acid in the development of radiopharmaceuticals. Its ability to chelate metal ions and form stable complexes has been exploited in the creation of imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These advancements hold promise for improving the diagnosis and monitoring of diseases such as cancer and cardiovascular disorders.

In conclusion, the growing body of research on 3-methoxypiperidine-3-carboxylic acid (CAS: 1779612-75-7) underscores its importance as a multifunctional scaffold in chemical biology and pharmaceutical research. Its applications span a wide range of therapeutic areas, from CNS disorders to metabolic diseases and diagnostic imaging. Continued exploration of its chemical and biological properties is expected to yield further innovations in drug discovery and development.